Cas no 1785763-47-4 (1-Allyl-3-chloro-1H-1,2,4-triazole)
1785763-47-4 structure
Product Name:1-Allyl-3-chloro-1H-1,2,4-triazole
CAS No:1785763-47-4
MF:C5H6ClN3
MW:143.574239253998
MDL:MFCD27995999
CID:4705206
Update Time:2023-08-15
1-Allyl-3-chloro-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-allyl-3-chloro-1H-1,2,4-triazole
- FCH2518203
- T6054
- 1H-1,2,4-triazole, 3-chloro-1-(2-propenyl)-
- 1-Allyl-3-chloro-1H-1,2,4-triazole
-
- MDL: MFCD27995999
- Inchi: 1S/C5H6ClN3/c1-2-3-9-4-7-5(6)8-9/h2,4H,1,3H2
- InChI Key: DIYQRJHMWQHYBU-UHFFFAOYSA-N
- SMILES: ClC1N=CN(CC=C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 106
- Topological Polar Surface Area: 30.7
1-Allyl-3-chloro-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A134755-100mg |
1-Allyl-3-chloro-1H-1,2,4-triazole |
1785763-47-4 | 100mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A134755-250mg |
1-Allyl-3-chloro-1H-1,2,4-triazole |
1785763-47-4 | 250mg |
$ 380.00 | 2022-06-08 | ||
| TRC | A134755-500mg |
1-Allyl-3-chloro-1H-1,2,4-triazole |
1785763-47-4 | 500mg |
$ 600.00 | 2022-06-08 | ||
| abcr | AB416618-500 mg |
1-Allyl-3-chloro-1H-1,2,4-triazole |
1785763-47-4 | 500MG |
€313.80 | 2023-01-21 | ||
| abcr | AB416618-1 g |
1-Allyl-3-chloro-1H-1,2,4-triazole |
1785763-47-4 | 1g |
€406.00 | 2023-04-24 | ||
| abcr | AB416618-5 g |
1-Allyl-3-chloro-1H-1,2,4-triazole |
1785763-47-4 | 5g |
€1074.00 | 2023-04-24 | ||
| A2B Chem LLC | AI39459-250mg |
1-Allyl-3-chloro-1h-1,2,4-triazole |
1785763-47-4 | 95% | 250mg |
$187.00 | 2024-04-20 | |
| A2B Chem LLC | AI39459-500mg |
1-Allyl-3-chloro-1h-1,2,4-triazole |
1785763-47-4 | >95% | 500mg |
$523.00 | 2024-01-03 | |
| A2B Chem LLC | AI39459-1g |
1-Allyl-3-chloro-1h-1,2,4-triazole |
1785763-47-4 | 95% | 1g |
$445.00 | 2024-04-20 | |
| A2B Chem LLC | AI39459-5g |
1-Allyl-3-chloro-1h-1,2,4-triazole |
1785763-47-4 | 95% | 5g |
$1316.00 | 2024-04-20 |
1-Allyl-3-chloro-1H-1,2,4-triazole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1785763-47-4)1-Allyl-3-chloro-1H-1,2,4-triazole
Order Number:A1136821
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:42
Price ($):320.0
Email:sales@amadischem.com
1-Allyl-3-chloro-1H-1,2,4-triazole Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1785763-47-4)1-Allyl-3-chloro-1H-1,2,4-triazole
Purity:99%
Quantity:1g
Price ($):320.0